Cas no 6890-93-3 (3-Hydroxyl-retinol)

• Product Name: 3-Hydroxyl-retinol
• CAS No: 6890-93-3
• Molecular Formula: C₂₀H₃₀O₂
• Molecular Weight: 302.451
• CID: 509326
• PubChem ID: 6505649

3-Hydroxyl-retinol Properties

Names and Identifiers

• Retin-3,15-diol
• 4-[(1E,3E,5E,7E)-9-hydroxy-3,7-dimethylnona-1,3,5,7-tetraenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
• all-trans 3-Hydroxyretinol
• RAC ALL-TRANS 3-HYDROXYRETINOL
• 3-Hydroxyretinol
• Retinol,3-hydroxy
• 6890-93-3
• hydroxyretinol
• UNII-065F06X5YW
• 4-((1E,3E,5E,7E)-9-Hydroxy-3,7-dimethylnona-1,3,5,7-tetraen-1-yl)-3,5,5-trimethylcyclohex-3-enol
• Retinol, 3-hydroxy-
• SCHEMBL1040820
• DTXSID901316912
• 065F06X5YW
• 3-Hydroxyl-retinol
• CHEBI:156530
• RETINOL, 3-HYDROXY-, ALL-TRANS-
• all-trans-3-hydroxyretinol
• 3-hydroxy-all-trans-retinol
• vitamin a3

• InChIKey： OBODKGDXEIUEIH-DAWLFQHYSA-NCopyCopied
• Inchi： InChI=1S/C20H30O2/c1-15(7-6-8-16(2)11-12-21)9-10-19-17(3)13-18(22)14-20(19,4)5/h6-11,18,21-22H,12-14H2,1-5H3/b8-6+,10-9+,15-7+,16-11+CopyCopied
• SMILES： CC1=C(C(CC(C1)O)(C)C)/C=C/C(=C/C=C/C(=C/CO)/C)/CCopyCopied

Computed Properties

• Exact Mass: 302.22500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 302.224580195g/mol
• Heavy Atom Count: 22
• Complexity: 528
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 4.48110
• PSA: 40.46000
• Boiling Point: 461.4±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 205.7±20.0 °C
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids